[(2R,5R)-5-Pentyloxolan-2-yl]methanamine;hydrochloride
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Description
[(2R,5R)-5-Pentyloxolan-2-yl]methanamine;hydrochloride is a useful research compound. Its molecular formula is C10H22ClNO and its molecular weight is 207.74. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
- Synthesis of Novel Compounds : The synthesis and characterization of novel compounds like 1,3-Dithiolane and its derivatives have been explored. These compounds are synthesized through reactions like condensation, and their structures are confirmed using techniques such as NMR and X-ray diffraction (Zhai Zhi-we, 2014).
Biological Applications
- Potential in Antidepressants : Novel derivatives of methanamine, designed as "biased agonists" of serotonin receptors, have shown promising results as antidepressants. They demonstrate high receptor affinity and robust antidepressant-like activity in animal models (J. Sniecikowska et al., 2019).
- Enzyme Inhibition for Medical Applications : Compounds like methanamine derivatives have been identified as selective inhibitors of specific enzymes, demonstrating potential for targeted medical applications (J. Hutchinson et al., 2017).
Chemical Applications
- Isolation of Branched Acyclic Polyamines : Methods like cation-exchange chromatography have been employed for the isolation of branched acyclic polyamines, demonstrating the versatility of these compounds in chemical syntheses (R. Geue & G. Searle, 1983).
- Cytotoxic Agents Synthesis : Methanamine derivatives have been synthesized for use as cytotoxic agents against cancer cell lines, highlighting their potential in cancer therapy (A. Ramazani et al., 2014).
Miscellaneous Applications
- Bone Disorder Treatment : Certain methanamine derivatives have been identified for their potential in treating bone disorders through modulation of cellular signaling systems (J. Pelletier et al., 2009).
- Molecular Docking and Antimicrobial Studies : Methanamine compounds have been used in molecular docking and demonstrated efficacy in antimicrobial and anticancer activities, showing their versatility in pharmacology (B. Preethi et al., 2021).
Properties
IUPAC Name |
[(2R,5R)-5-pentyloxolan-2-yl]methanamine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H21NO.ClH/c1-2-3-4-5-9-6-7-10(8-11)12-9;/h9-10H,2-8,11H2,1H3;1H/t9-,10-;/m1./s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JKSZOFNFORXPGS-DHTOPLTISA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC1CCC(O1)CN.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCC[C@@H]1CC[C@@H](O1)CN.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H22ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.74 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.